Cas no 4919-16-8 (3-propyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-propyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 4919-16-8
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 1532586
• PubChem ID: 253288
• Update Time: 2025-04-21

3-propyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-propyl-[1,2,4]triazolo[4,3-a]pyridine
• AC1L5NTI
• 3-Propyl-s-triazolo&lt
• 4,3-a&gt
• pyridin
• NSC76012
• 3-propyl[1,2,4]triazolo[4,3-a]pyridine
• CTK4J1148
• AC1Q4XD1
• AR-1F5116
• AG-K-90782
• NCIOpen2_000898
• AC1L5NTI; 3-Propyl-s-triazolo< 4,3-a> pyridin; NSC76012; 3-propyl[1,2,4]triazolo[4,3-a]pyridine; CTK4J1148; AC1Q4XD1; AR-1F5116; AG-K-90782; NCIOpen2_000898;
• NSC-76012
• DTXSID30291505
• 4919-16-8
• SCHEMBL24862850

• Inchi： 1S/C9H11N3/c1-2-5-8-10-11-9-6-3-4-7-12(8)9/h3-4,6-7H,2,5H2,1H3
• InChI Key： KKGIDDAIVOWMJH-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NN=C2CCC

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.15
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.615
• PSA: 30.19